[(1S,2S)-2-[acetyl(methyl)amino]-1-phenylpropyl] acetate

• IUPAC Name: [(1S,2S)-2-[acetyl(methyl)amino]-1-phenylpropyl] acetate
• InChI: InChI=1S/C14H19NO3/c1-10(15(4)11(2)16)14(18-12(3)17)13-8-6-5-7-9-13/h5-10,14H,1-4H3/t10-,14+/m0/s1
• InChI Key: DISCLSGXBAXBTJ-IINYFYTJSA-N
• Canonical SMILES: CC(C(C1=CC=CC=C1)OC(=O)C)N(C)C(=O)C
• Isomeric SMILES: C[C@@H]([C@H](C1=CC=CC=C1)OC(=O)C)N(C)C(=O)C
• Molecular Formula: C14H19NO3
• DSSTOX Substance ID: DTXSID401344433
• Molecular Weight: 249.30 g/mol
• CAS RN: 144032-36-0

Description

Molecular Structure Analysis

The molecular formula of “[(1S,2S)-2-[acetyl(methyl)amino]-1-phenylpropyl] acetate” is C14H19NO3. Its average mass is 249.306 Da and its monoisotopic mass is 249.136490 Da.

Scientific Research Applications

Antibacterial Properties and Wound Healing

• Application : Hybrid organosilane fibers containing the (1S,2S)-cyclohexane-1,2-diamine derivative have been developed. These fibers exhibit >99.9% inhibition against S. aureus and P. aeruginosa upon direct contact. .

Chirality Transfer and Enantioselective Synthesis

• Application : (1S,2S)-(-)-1,2-Diphenyl-1,2-ethanediamine, a close relative of our compound, serves as a solvation agent and facilitates the synthesis of enantiopure ethylenediamines through chirality transfer. .

Hydrogen Spectroscopy and Fundamental Physics

• Application : Researchers study the compound’s interactions with hydrogen atoms to improve measurements of the 1S-2S transition frequency. .

Mechanism of Action

Mode of Action

As an analog of pseudoephedrine, (1S,2S)-N,O-Diacetylpseudoephedrine may interact with its targets in a similar manner. Pseudoephedrine acts mainly as an agonist of alpha adrenergic receptors and less strongly as an agonist of beta adrenergic receptors . This agonism of adrenergic receptors produces vasoconstriction, which is used as a decongestant .

Pharmacokinetics

Pseudoephedrine is known to have a bioavailability of approximately 100% , suggesting that it is well-absorbed in the body. It is metabolized in the liver and excreted primarily through the kidneys .

Result of Action

Based on its structural similarity to pseudoephedrine, it may cause vasoconstriction, leading to a reduction in tissue hyperemia, edema, and nasal congestion commonly associated with colds or allergies .